Cas no 280567-79-5 (Ethyl 2-bromo-6-(trifluoromethyl)-3-pyridinecarboxylate)

• Product Name: Ethyl 2-bromo-6-(trifluoromethyl)-3-pyridinecarboxylate
• CAS No: 280567-79-5
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 4712098
• Update Time: 2023-08-16

Ethyl 2-bromo-6-(trifluoromethyl)-3-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-bromo-6-(trifluoromethyl)-3-pyridinecarboxylate
• Ethyl 2-bromo-6-(trifluoromethyl)nicotinate
• QGHPXLHEDFBKQA-UHFFFAOYSA-N
• ethyl 2-bromo-6-trifluoromethylnicotinate
• ethyl 2-bromo-6-trifluoromethyinicotinate
• Ethyl 2-bromo-6-(trifluoromethyl)-3-pyridinecarboxylate

• Inchi： 1S/C9H7BrF3NO2/c1-2-16-8(15)5-3-4-6(9(11,12)13)14-7(5)10/h3-4H,2H2,1H3
• InChI Key： QGHPXLHEDFBKQA-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)C=CC(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• XLogP3: 3
• Topological Polar Surface Area: 39.2